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Compound of Interest

Compound Name: 1-Pentadecanethiol

Cat. No.: B1583259 Get Quote

This in-depth technical guide serves as a comprehensive resource for researchers, scientists,

and drug development professionals on the long-chain alkyl thiol, 1-Pentadecanethiol. This

document provides a thorough examination of its nomenclature, physicochemical properties,

synthesis, and analysis, with a particular focus on its pivotal role in the formation of self-

assembled monolayers (SAMs) and its emerging applications in the pharmaceutical and

biomedical fields.

Section 1: Nomenclature and Identification
1-Pentadecanethiol is a long-chain aliphatic thiol that is also known by several other names in

scientific literature and commercial catalogs. Accurate identification is crucial for procurement,

regulatory compliance, and unambiguous scientific communication.

Table 1: Alternate Names and Chemical Identifiers for 1-Pentadecanethiol
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Identifier Type Value Source(s)

Systematic IUPAC Name pentadecane-1-thiol [1]

Common Synonyms Pentadecyl Mercaptan [2][3]

n-Pentadecylthiol

1-Mercaptopentadecane

CAS Number 25276-70-4 [1][2]

EC Number 246-785-5 [4]

PubChem CID 91373 [5]

MDL Number MFCD00059147 [4]

Linear Formula CH₃(CH₂)₁₄SH [4]

Molecular Formula C₁₅H₃₂S [2]

InChI Key
IGMQODZGDORXEN-

UHFFFAOYSA-N
[4]

Section 2: Physicochemical Properties
The utility of 1-Pentadecanethiol in various applications is dictated by its distinct

physicochemical properties, which are summarized below.

Table 2: Physicochemical Properties of 1-Pentadecanethiol
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Property Value Source(s)

Molecular Weight 244.48 g/mol [2][4]

Appearance Colorless liquid [6]

Odor Characteristic thiol odor [6]

Boiling Point 325 °C (lit.) [4][5]

Melting Point 22 °C [5]

Density 0.847 g/mL at 25 °C (lit.) [4]

Flash Point 110 °C (closed cup) [4]

Solubility

Insoluble in water; Soluble in

organic solvents like ethanol

and ether.

[6]

Refractive Index (n20/D) 1.462 (lit.) [4]

Section 3: Synthesis of 1-Pentadecanethiol
The synthesis of long-chain alkyl thiols like 1-Pentadecanethiol can be achieved through

several established organic chemistry routes. The choice of method often depends on the

starting materials' availability, desired purity, and reaction scale. Below is a representative

protocol based on the nucleophilic substitution of an alkyl halide.

Experimental Protocol: Synthesis via Alkylation of
Sodium Hydrosulfide
This method involves the reaction of 1-bromopentadecane with sodium hydrosulfide (NaSH).

Causality of Experimental Choices:

Nucleophilic Substitution: This is a fundamental and reliable method for forming carbon-

sulfur bonds. The hydrosulfide ion (SH⁻) is a potent nucleophile that readily displaces the

bromide leaving group from the primary alkyl halide.
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Solvent: A polar aprotic solvent like dimethylformamide (DMF) is often chosen to dissolve

both the ionic nucleophile and the organic substrate, facilitating the reaction. Ethanol can

also be used.

Inert Atmosphere: Thiols can be susceptible to oxidation, especially at elevated

temperatures. Conducting the reaction under an inert atmosphere (e.g., nitrogen or argon)

minimizes the formation of disulfide byproducts.

Step-by-Step Methodology:

Preparation: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser,

dissolve sodium hydrosulfide in a suitable solvent like ethanol. The flask should be purged

with an inert gas.

Addition of Alkyl Halide: Slowly add 1-bromopentadecane to the stirred solution at room

temperature.

Reaction: Gently heat the reaction mixture to reflux and maintain for several hours. The

progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas

chromatography (GC).

Work-up: After the reaction is complete, cool the mixture to room temperature. Quench the

reaction by adding water and extract the product with an organic solvent such as diethyl

ether or hexane.

Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and

concentrate under reduced pressure. The crude 1-Pentadecanethiol can be further purified

by vacuum distillation or column chromatography to yield the final product.
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Caption: Synthetic workflow for 1-Pentadecanethiol.

Section 4: Analytical Methodologies
Accurate characterization and quantification of 1-Pentadecanethiol are essential for quality

control and research applications. Gas chromatography and High-Performance Liquid

Chromatography are two powerful techniques for this purpose.

Gas Chromatography (GC)
GC is well-suited for the analysis of volatile compounds like 1-Pentadecanethiol.[3]

Experimental Protocol: GC Analysis

Sample Preparation: Prepare a dilute solution of 1-Pentadecanethiol in a volatile organic

solvent such as hexane or dichloromethane.

Instrumentation: Use a gas chromatograph equipped with a flame ionization detector (FID)

and a capillary column suitable for separating nonpolar compounds (e.g., a

polydimethylsiloxane-based stationary phase).

GC Conditions:

Injector Temperature: 250 °C

Detector Temperature: 280 °C
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Oven Temperature Program: Start at 100 °C, hold for 2 minutes, then ramp at 10 °C/min to

250 °C and hold for 10 minutes.[7]

Carrier Gas: Helium or Nitrogen at a constant flow rate.

Analysis: Inject a small volume (e.g., 1 µL) of the prepared sample. The retention time of the

peak corresponding to 1-Pentadecanethiol is used for identification, and the peak area is

used for quantification against a calibration curve prepared from standards of known

concentration.

High-Performance Liquid Chromatography (HPLC) with
Fluorescence Detection
For enhanced sensitivity and selectivity, especially in complex matrices, HPLC with

fluorescence detection is a powerful alternative.[8] Since thiols are not naturally fluorescent, a

pre-column derivatization step is required.[9]

Experimental Protocol: HPLC-FD Analysis

Derivatization: React the 1-Pentadecanethiol sample with a fluorescent labeling agent such

as monobromobimane (mBBr) or ammonium 7-fluoro-2,1,3-benzoxadiazole-4-sulfonate

(SBD-F) to form a highly fluorescent derivative.[8]

Instrumentation: Use a reverse-phase HPLC system with a C18 column and a fluorescence

detector.

Mobile Phase: A gradient elution using a mixture of an aqueous buffer (e.g., acetate or citrate

buffer) and an organic solvent like methanol or acetonitrile is typically employed.[1][8]

Detection: Set the excitation and emission wavelengths of the fluorescence detector to the

optimal values for the specific fluorescent derivative formed.

Analysis: The derivatized 1-Pentadecanethiol is identified by its retention time and

quantified based on its fluorescence intensity relative to a standard curve.
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Caption: Analytical workflows for 1-Pentadecanethiol.
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Section 5: Applications in Research and Drug
Development
The long alkyl chain and the reactive thiol headgroup of 1-Pentadecanethiol make it a

valuable molecule in materials science and biomedicine.

Self-Assembled Monolayers (SAMs)
The primary application of 1-Pentadecanethiol is in the formation of self-assembled

monolayers (SAMs) on noble metal surfaces, particularly gold.[2] The strong affinity of the

sulfur atom for gold drives the spontaneous organization of the molecules into a dense,

ordered layer.[10] These SAMs can be used to precisely control the surface properties of

materials, such as wettability and biocompatibility.[11]

Experimental Protocol: Formation of 1-Pentadecanethiol SAMs on Gold

Substrate Preparation: A clean gold substrate is paramount for the formation of a high-quality

SAM. This can be achieved by cleaning the substrate with piranha solution (a mixture of

sulfuric acid and hydrogen peroxide; extreme caution is advised), followed by rinsing with

deionized water and ethanol, and drying under a stream of nitrogen.

Solution Preparation: Prepare a dilute solution (typically 1-10 mM) of 1-Pentadecanethiol in
a high-purity solvent such as ethanol.

Immersion: Immerse the clean gold substrate into the thiol solution.[11] The self-assembly

process begins immediately.

Incubation: Allow the substrate to remain in the solution for an extended period (typically 18-

24 hours) to ensure the formation of a well-ordered and densely packed monolayer.[11]

Rinsing and Drying: After incubation, remove the substrate from the solution, rinse

thoroughly with fresh solvent (ethanol) to remove any non-chemisorbed molecules, and dry

with nitrogen.

Characterization of SAMs:

Contact Angle Goniometry: To assess the hydrophobicity and surface energy of the SAM.
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Ellipsometry: To measure the thickness of the monolayer.

Atomic Force Microscopy (AFM): To visualize the surface topography and morphology of the

SAM.[12]

X-ray Photoelectron Spectroscopy (XPS): To confirm the chemical composition and the

bonding of the thiol to the gold surface.[12]

Drug Development and Biomedical Applications
The ability of 1-Pentadecanethiol to form robust SAMs opens up possibilities in drug

development:

Drug Delivery Systems: Thiol-functionalized surfaces and nanoparticles can be used to

create controlled-release drug delivery systems.[13][14] The thiol group can act as an anchor

for attaching drug molecules or targeting ligands.

Biocompatible Coatings: SAMs of long-chain alkanethiols can create biocompatible surfaces

on medical implants and biosensors, reducing non-specific protein adsorption and improving

device performance.[11]

Inhibitors of Metallo-β-lactamases: The thiol group is a known zinc chelator and can inhibit

metallo-β-lactamases, which are enzymes that confer antibiotic resistance to bacteria.[15]

This suggests a potential, though less direct, role for thiol-containing molecules in combating

multidrug-resistant bacteria.

Section 6: Safety and Handling
1-Pentadecanethiol, like other thiols, requires careful handling due to its potential hazards and

strong odor.

Handling: Work in a well-ventilated fume hood.[16] Avoid contact with skin, eyes, and

clothing. Wear appropriate personal protective equipment (PPE), including safety goggles,

chemical-resistant gloves, and a lab coat.[16][17]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area, away from

oxidizing agents.[16][17]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.researchgate.net/publication/231653934_Preparation_and_Characterization_of_Octadecanethiol_Self-Assembled_Monolayers_on_Indium_Arsenide_100
https://www.researchgate.net/publication/231653934_Preparation_and_Characterization_of_Octadecanethiol_Self-Assembled_Monolayers_on_Indium_Arsenide_100
https://www.benchchem.com/product/b1583259?utm_src=pdf-body
https://www.mdpi.com/2571-9637/3/1/11
https://www.ias.ac.in/article/fulltext/boms/048/0127
https://www.if.tugraz.at/bibliothek/dissertation/stettner.pdf
https://pdfs.semanticscholar.org/c124/7ce689b41e963aac8c08e3afcf0dfd195edb.pdf
https://www.benchchem.com/product/b1583259?utm_src=pdf-body
https://www.echemi.com/sds/n-pentadecyl-mercaptan-pd180521135907.html
https://www.echemi.com/sds/n-pentadecyl-mercaptan-pd180521135907.html
https://www.chemicalbook.com/msds/1-pentadecanol.pdf
https://www.echemi.com/sds/n-pentadecyl-mercaptan-pd180521135907.html
https://www.chemicalbook.com/msds/1-pentadecanol.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583259?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


First Aid:

Skin Contact: Immediately wash off with soap and plenty of water.[16]

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes.[16]

Inhalation: Move the person into fresh air.[16]

Ingestion: Rinse mouth with water.[16] Seek medical attention if symptoms persist.

Section 7: Conclusion
1-Pentadecanethiol is a versatile long-chain alkyl thiol with well-defined physicochemical

properties and established synthetic and analytical protocols. Its primary application in the

formation of self-assembled monolayers provides a powerful tool for tailoring surface properties

at the molecular level. This capability, in turn, is driving innovative research in drug delivery,

biocompatible materials, and biosensing, making 1-Pentadecanethiol a molecule of significant

interest to the scientific and drug development communities.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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